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Compound of Interest

Compound Name: 5-Aminonicotinic acid

Cat. No.: B189487

5-Aminonicotinic acid, also known by its systematic name 5-aminopyridine-3-carboxylic acid,
is a pyridine derivative that incorporates both a basic amino group and an acidic carboxylic acid
group.[1] This bifunctional nature makes it a valuable building block in organic synthesis. It is
an aromatic amine and an aminopyridine.[2][3] Functionally related to nicotinic acid, it serves
as a metabolite and a precursor in the synthesis of various biologically active agents and
coordination polymers.[2][3][4] This document provides a comprehensive overview of its
fundamental properties, synthesis, and applications for researchers, scientists, and drug
development professionals.

Core Properties

5-Aminonicotinic acid presents as an off-white to golden-brown crystalline powder at room
temperature.[4][5][6] It should be stored in a dark place under an inert atmosphere at room
temperature to ensure its stability, which is reported to be at least two years under these
conditions.[6][7]
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Identifier

Value

CAS Number

24242-19-1[2][8]

Molecular Formula

CeHsN202[2][8]

Molecular Weight 138.12 g/mol [2][8]

IUPAC Name 5-aminopyridine-3-carboxylic acid[2]

Synonyms 5-Aminopyridine-3-carboxylic Acid[8], 5-ANA[1]

nehl InChl=1S/C6HEN202/c7-5-1-4(6(9)10)2-8-3-
5/h1-3H,7H2,(H,9,10)[2]

InChiKey BYIORJAACCWFPU-UHFFFAOY SA-N[2]

SMILES C1=NC=C(N)C=C1C(0)=0[9]

Property Value

Melting Point 293 °C[4][6]

Boiling Point 253.51°C (rough estimate)[4][6]

Density 1.3471 (rough estimate)[4][6]

pKa 2.36x0.10 (Predicted)[4][6]

Solubility >20.7 ug/mL (at pH 7.4)[2]

Appearance Off-white to Golden-brown Crystalline Powder[4]
[5]L6]

Technique Key Data Points

Mass Spectrometry (GC-MS)

m/z Top Peak: 138; 2nd Highest: 93; 3rd
Highest: 66[2]

Infrared (FTIR)

Technique: KBr WAFER][2]

IH-NMR

Identity confirmed by tH-NMR[7]
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Synthesis and Reactivity

The synthesis of 5-aminonicotinic acid commonly involves the substitution of a leaving group
on the pyridine ring with an amino group.[1][5] Due to the presence of both an acidic and a
basic group, careful control of pH is necessary during its preparation.[1] The carboxylic group
can readily undergo reactions like esterification without interference from the pyridine ring or
the amino group.[1]

A prevalent method for synthesizing 5-aminonicotinic acid is from 5-bromonicotinic acid.[3][5]
This process involves heating 5-bromonicotinic acid with ammonia in the presence of a copper
catalyst.[3][5]
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Synthesis of 5-Aminonicotinic Acid

Ammonia (aq)

SO AGH Copper Sulfate Pentahydrate

Autoclave Reaction

120-180°C, 16-19 hours

Reaction Mixture

:

Wash with Sodium Sulfide (aq)
to remove Copper ions

:

Filtrate

Adjust pH to 4-5
with HCI

Precipitation and Filtration

5-Aminonicotinic Acid
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Applications of 5-Aminonicotinic Acid

5-Aminonicotinic Acid

Chemical Synthesis

Coordination Polymers Bioluminescent Reagents Biologically Active Agents

Pharmaceutical Industry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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